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Introduction

Counterfeiting of products, including pharmaceuticals, high-value goods, and official
documents, poses a significant global challenge. The development of advanced anti-
counterfeiting technologies is crucial for brand protection, consumer safety, and national
security. Fluorescent inks that are invisible under ambient light but become luminous under
ultraviolet (UV) irradiation are a cornerstone of modern security printing. This document details
the application of novel quinoline-based fluorescent probes in the formulation of high-security
anti-counterfeiting inks.

Quinoline and its derivatives are a class of heterocyclic aromatic organic compounds known for
their diverse pharmacological activities and unique photophysical properties.[1] Certain
quinoline-based probes exhibit a "turn-on" fluorescent response upon binding to specific metal
ions, such as Zn(ll). This property can be harnessed to create a robust and highly secure anti-
counterfeiting system. This application note focuses on a specific quinoline-based probe,
herein referred to as QP2, which demonstrates a significant fluorescence enhancement upon
complexation with zinc ions, a mechanism rooted in the synergistic effects of Aggregation-
Induced Emission (AIE) and the inhibition of Excited-State Intramolecular Proton Transfer
(ESIPT).[2][3]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1295409?utm_src=pdf-interest
https://www.winnerjet.com/how-to-make-invisible-uv-ink/
https://winnerjet.com/how-to-make-uv-invisible-ink-a-simple-guide/
https://www.researchgate.net/publication/365329911_Production_and_printing_of_solvent-based_fluorescent_ink_for_using_in_anti-counterfeiting_documents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Signaling Pathway and Mechanism

The anti-counterfeiting feature of the quinoline-based probe QP2 relies on its selective
interaction with Zn(ll) ions. In its free state, the QP2 probe is largely non-fluorescent in solution
due to the occurrence of ESIPT.[3] Upon introduction of Zn(ll) ions, a stable 2:1 complex
([QP2]2-Zn) is formed. This complexation rigidifies the molecular structure, inhibiting the ESIPT
process. Furthermore, the formation of this complex can induce aggregation, leading to a
significant enhancement of fluorescence intensity through the AIE phenomenon.[3] This "turn-
on" fluorescence is the basis for the covert security feature.
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Caption: Signaling pathway of the quinoline-based probe QP2.

Experimental Protocols
Protocol 1: Synthesis of Quinoline-Based Probe (QP2)

This protocol describes the synthesis of the fluorescent probe 2-((2-(pyridin-2-
yhhydrazinylidene)methyl)quinolin-8-ol (QP2) via a Schiff-base condensation reaction.[2]

Materials:

8-hydroxyquinoline-2-carbaldehyde (173 mg, 1 mmol)
e 2-Hydrazineylpyridine (109 mg, 1 mmol)

o Ethanol (10 mL)

e Round-bottom flask

» Reflux condenser

e Heating mantle

Filtration apparatus

Procedure:

Dissolve 8-hydroxyquinoline-2-carbaldehyde and 2-hydrazineylpyridine in 10 mL of ethanol
in a round-bottom flask.

o Set up the apparatus for reflux and heat the mixture at 90°C for 2 hours.
 After the reaction is complete, allow the mixture to cool to room temperature.
o Collect the resulting light yellow acicular crystals by filtration.

e Wash the crystals with a small amount of cold ethanol and dry under vacuum.
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Protocol 2: Preparation of the [QP2]2-Zn Fluorescent
Complex

This protocol details the formation of the highly fluorescent complex between the QP2 probe
and zinc ions.[2]

Materials:

e QP2 probe (0.02 mmol)

Zinc chloride (ZnCl2) (0.01 mmol)

Methanol

Stir plate and stir bar

Filtration apparatus

Procedure:

Prepare a methanolic solution of the QP2 probe.

o Prepare a separate methanolic solution of ZnCl-.

o While stirring, add the ZnClz solution to the QP2 solution at room temperature.

» Continue stirring for 5 minutes. A yellow solid precipitate of the [QP2]2-Zn complex will form.

» Collect the solid by filtration and wash with ethanol to remove any unreacted starting
materials.

e Dry the complex under vacuum.

Protocol 3: Formulation of the Quinoline-Based Anti-
Counterfeiting Ink

This protocol provides a general method for formulating a screen-printable anti-counterfeiting
ink using the [QP2]2-Zn complex. The exact ratios may require optimization based on the
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specific printing equipment and substrate.

Materials:

[QP2]2-Zn fluorescent complex

Transparent ink binder/varnish (e.g., polyurethane resin, acrylic resin)

Solvent (e.g., ethanol, isopropyl alcohol)[4]

Dispersant (optional, e.g., sodium dodecyl sulfate)

High-speed mixer or ultrasonic bath

Procedure:

In a suitable container, dissolve the transparent ink binder in the chosen solvent to create the
ink vehicle.

e Add the [QP2]z2-Zn fluorescent complex to the ink vehicle. The concentration of the
fluorescent complex will determine the intensity of the fluorescence and should be optimized
(a starting point could be 1-5% by weight).

 If necessary, add a dispersant to ensure uniform distribution of the fluorescent complex.

e Thoroughly mix the components using a high-speed mixer or an ultrasonic bath until a
homogenous ink is formed.

» Adjust the viscosity of the ink for screen printing by adding more solvent or binder as
needed.

Protocol 4: Application and Verification of the Anti-
Counterfeiting Ink

This protocol describes the process of applying the ink to a substrate and verifying the anti-
counterfeiting feature.

Materials:
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Quinoline-based anti-counterfeiting ink

Screen printing apparatus

Substrate (e.g., paper, polymer films)

UV lamp (365 nm)

Procedure:

Apply the formulated ink to the desired substrate using a screen printing method.

 Allow the printed ink to dry completely. This can be done at ambient temperature or
accelerated with gentle heating.

» Under normal lighting conditions, the printed mark should be invisible or nearly invisible.
 To verify the anti-counterfeiting feature, illuminate the printed area with a UV lamp (365 nm).

» A bright fluorescent signal should be observed from the printed mark, confirming the
authenticity of the item.
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Caption: Experimental workflow for the application of quinoline-based anti-counterfeiting ink.
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Performance Data

The performance of an anti-counterfeiting ink is critical for its real-world application. Key
parameters include photostability, adhesion, and resistance to chemical and physical abrasion.
The following tables provide representative quantitative data for a solvent-based fluorescent
ink, which can be used as a benchmark for the quinoline-based ink.[3]

Table 1: Photostability of the Printed Fluorescent Ink

. Color Change Color Change Blue Wool Blue Wool
Exposure Time
(h | (AE) under (AE) under UV Scale Scale (UV
ours
Daylight Light (Daylight) Light)
24 3.04 1.2 7 8

AE represents the change in color, with lower values indicating higher stability. The Blue Wool
Scale is a measure of lightfastness, with 8 being the highest.

Table 2: Physical and Chemical Resistance of the Printed Ink

Test Result

Adhesion (Tape Test) 5 (Excellent)
Abrasion Resistance 1 (Excellent)
Drying Time < 5 seconds

Adhesion is rated on a scale of 0 (poor) to 5 (excellent). Abrasion resistance is rated with 1
being excellent.

Troubleshooting

e Low Fluorescence Intensity:
o Increase the concentration of the [QP2]2-Zn complex in the ink formulation.

o Ensure complete complexation of the QP2 probe with Zn(ll) ions.
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o Optimize the ink binder and solvent system to minimize fluorescence quenching.

e Poor Adhesion of Ink:
o Ensure the substrate is clean and free of contaminants before printing.
o Select a binder that is compatible with the substrate material.
o Optimize the curing/drying process of the ink.
e Ink Visibility under Ambient Light:
o Reduce the concentration of the fluorescent complex in the ink.
o Use a more transparent binder.

Conclusion

Quinoline-based fluorescent probes offer a sophisticated and highly secure solution for anti-
counterfeiting applications. The "turn-on" fluorescence mechanism, triggered by a specific
metal ion, provides a covert security feature that is difficult to replicate. The protocols outlined
in this document provide a comprehensive guide for the synthesis of the probe, formulation of
the ink, and its application and verification. The robust performance characteristics of such inks
make them suitable for a wide range of security printing applications, contributing to the fight
against counterfeiting in various industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Probes in Anti-Counterfeiting Ink]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295409#application-in-anti-counterfeiting-ink-using-
quinoline-based-probes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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